3-Phenylpropylcarbamic acid methyl ester

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl N-(3-phenylpropyl)carbamate
• InChI: InChI=1S/C11H15NO2/c1-14-11(13)12-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,12,13)
• InChI Key: MYKDOGIIZXFOEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCCCC1=CC=CC=C1

Description

3-Phenylpropylcarbamic acid methyl ester is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 3-phenyl-1-propylamine (19.6 g, mmol) in THF (50 mL) and water (50 mL) was adjusted to pH 9.0 with 2N NaOH. To the reaction was added methyl chloroformate (12.3 mL, 159 mmol) dropwise while the pH was maintained at 9.0 with 2N NaOH. After the reaction was stirred for an additional 30 minutes at room temperature, ethyl acetate (250 mL) was added. The organic layer was separated, dried (MgSO4), filtered, and the filtrate was concentrated in vacuo to give a clear oil of pure title compound (28 g, 100 percent yield):